Cas no 19407-28-4 (Phenanthrene,1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS,10aS)-)

Phenanthrene,1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS,10aS)- structure
19407-28-4 structure
Product Name:Phenanthrene,1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS,10aS)-
CAS No:19407-28-4
MF:C20H30
MW:270.452206134796
CID:149204
PubChem ID:86869
Update Time:2025-04-19

Phenanthrene,1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS,10aS)- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-, (4aS,10aS)-
    • 1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene
    • 8,11,13-Abietatriene
    • Abieta-8,11,13-triene
    • Abietane, dehydro-
    • Abietatriene
    • Abitatriene
    • ar-Abietatriene
    • Dehydroabietan
    • Dehydroabietane
    • Podocarpa-8,11,13-triene, 13-isopropyl-
    • Phenanthrene,1,2,3,4,4a,9,
    • (4aS,10aS)-1,2,3,4,4a,9,10,10a-Octahydro-1,1,4a-trimethyl-7-isopropylphenanthrene
    • 19407-28-4
    • 7-Isopropyl-1,1,4a-trimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthrene
    • DTXSID30941114
    • Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-7-isopropyl-1,1,4a-trimethyl-
    • Abieta-8,11,13-riene
    • QUUCYKKMFLJLFS-UHFFFAOYSA-N
    • Phenanthrene, 1,2,3,4,4a,9,10,10a-octahydro-1,1,4a-trimethyl-7-(1-methylethyl)-
    • bietatriene
    • Inchi: 1S/C20H30/c1-14(2)15-7-9-17-16(13-15)8-10-18-19(3,4)11-6-12-20(17,18)5/h7,9,13-14,18H,6,8,10-12H2,1-5H3
    • InChI Key: QUUCYKKMFLJLFS-UHFFFAOYSA-N
    • SMILES: C12CCC3C=C(C(C)C)C=CC=3C1(C)CCCC2(C)C

Computed Properties

  • Exact Mass: 270.2349
  • Monoisotopic Mass: 270.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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